ethyl 2-[(2,6-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-(2,6-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C13H12Cl2N2O2S/c1-3-19-12(18)11-7(2)16-13(20-11)17-10-8(14)5-4-6-9(10)15/h4-6H,3H2,1-2H3,(H,16,17)
• InChI Key: SIZCMXKMKRDYQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC2=C(C=CC=C2Cl)Cl)C
• Molecular Formula: C13H12Cl2N2O2S
• Molecular Weight: 331.2 g/mol

Description

Ethyl 2-[(2,6-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Ethyl 2-[(2,6-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in various fields. It has been found to exhibit antimicrobial, antifungal, and anticancer properties. The compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of ethyl 2-[(2,6-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is not fully understood. However, it is believed to act by inhibiting the growth of microorganisms and cancer cells by interfering with their metabolic processes.
Biochemical and Physiological Effects:
Studies have shown that ethyl 2-[(2,6-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate exhibits significant biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of microorganisms, and reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2-[(2,6-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate in lab experiments include its high purity, good yield, and potential applications in various fields. However, the limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on ethyl 2-[(2,6-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate. These include further investigation of its potential use as a fluorescent probe for the detection of metal ions, exploration of its potential applications in the treatment of various diseases, and studies to fully understand its mechanism of action and potential side effects.
Conclusion:
Ethyl 2-[(2,6-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a chemical compound with significant potential applications in various fields. Its synthesis method is well-established, and it has been extensively studied for its antimicrobial, antifungal, and anticancer properties. While its mechanism of action is not fully understood, studies have shown that it exhibits significant biochemical and physiological effects. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of ethyl 2-[(2,6-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate involves the reaction of 2,6-dichloroaniline with ethyl 2-amino-4-methylthiazole-5-carboxylate in the presence of a suitable catalyst. The reaction yields the desired compound in good yield and high purity.